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Compound of Interest

Compound Name: (R)-3-(Methylsulfonyl)pyrrolidine

Cat. No.: B059380

(R)-3-(Methylsulfonyl)pyrrolidine: A Technical
Overview of Physical Properties

This guide provides a summary of the available physical property data for (R)-3-
(Methylsulfonyl)pyrrolidine, a compound of interest for researchers and professionals in the
field of drug development and chemical synthesis. The following sections detail the predicted
boiling point and density of this molecule.

Predicted Physical Properties

The physical properties of (R)-3-(Methylsulfonyl)pyrrolidine have been estimated through
computational methods. It is important to note that these are predicted values and may differ
from experimentally determined figures.

Physical Property Predicted Value
Boiling Point 326.9 + 31.0 °C[1][2][3][4]
Density 1.23 £ 0.1 g/em3[1][2][3][4]

Experimental Protocols
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Detailed experimental protocols for the determination of the boiling point and density of (R)-3-
(Methylsulfonyl)pyrrolidine are not available in the public domain at the time of this report.
The values presented are based on predictive models.

Logical Relationship of Available Data

The following diagram illustrates the current state of data availability for the physical properties
of (R)-3-(Methylsulfonyl)pyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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